N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-methylbenzamide

• IUPAC Name: N-[(2-hydroxy-4-methylphenyl)carbamothioyl]-2-methylbenzamide
• InChI: InChI=1S/C16H16N2O2S/c1-10-7-8-13(14(19)9-10)17-16(21)18-15(20)12-6-4-3-5-11(12)2/h3-9,19H,1-2H3,(H2,17,18,20,21)
• InChI Key: DWIGNDZUHVCRRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2C)O
• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol

Description

N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-methylbenzamide, also known as NHMC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. NHMC belongs to the class of thioamides and is synthesized through a multi-step process involving the reaction of 2-hydroxy-4-methylbenzenamine with carbon disulfide and subsequent reaction with 2-methylbenzoyl chloride.

Mechanism of Action

The mechanism of action of N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-methylbenzamide is not fully understood. However, it has been suggested that this compound may exert its therapeutic effects through the inhibition of various enzymes and signaling pathways involved in inflammation and oxidative stress. This compound has also been shown to modulate the expression of certain genes involved in disease progression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in scientific research studies. It has been found to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in animal models of inflammation. This compound has also been shown to improve glucose metabolism and insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-methylbenzamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also relatively inexpensive compared to other compounds used in scientific research. However, this compound has some limitations, including its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-methylbenzamide. One area of interest is the potential use of this compound in the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in animal models. Further research is needed to determine the efficacy of this compound in human cancer patients. Another area of interest is the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease. This compound has been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease. Further research is needed to determine the potential therapeutic benefits of this compound in human patients.

Synthesis Methods

The synthesis of N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-methylbenzamide involves several steps, starting with the reaction of 2-hydroxy-4-methylbenzenamine with carbon disulfide to form 2-(2-hydroxy-4-methylphenyl)thioacetamide. This intermediate is then reacted with 2-methylbenzoyl chloride to form this compound. The process is carried out under controlled conditions and requires expertise in organic chemistry.

Scientific Research Applications

N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-methylbenzamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anti-inflammatory, analgesic, and antioxidant properties. This compound has also been shown to have potential in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.